6-(3,5-dimethoxyphenyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 6-(3,5-dimethoxyphenyl)-1-(oxan-2-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C18H20N4O3/c1-23-14-7-12(8-15(9-14)24-2)17-19-10-13-11-20-22(18(13)21-17)16-5-3-4-6-25-16/h7-11,16H,3-6H2,1-2H3
• InChI Key: ICYHHIVFTKJBST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NC=C3C=NN(C3=N2)C4CCCCO4)OC

Description

6-(3,5-dimethoxyphenyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine (5.2 mmol), (3,5-dimethoxyphenyl)boronic acid (1.0 g, 5.7 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) complexed with dichloromethane (1:1) (0.3 g, 0.4 mmol) and potassium phosphate (2.2 g) in 1,4-dioxane (10 mL) and water (2 mL) in a reaction vial was degassed and sealed. The mixture was stirred at 100° C. for 3 h. After cooling, the reaction mixture was extracted with ethyl acetate (3×20 mL). The combined organic layers were washed with brine, dried over MgSO4, filtered and concentrated under reduced pressure. The residue was purified by flash chromatography on a silica gel column with ethyl acetate in hexanes (0-35%) to afford the desired product. LCMS (M+H)+=341.1.